Cas no 1496427-97-4 (1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol)

• Product Name: 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol
• CAS No: 1496427-97-4
• MF: C₁₂H₁₅FOS
• MW: 226.310305833817
• CID: 5578098
• Update Time: 2025-06-30

1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-[[(4-fluorophenyl)thio]methyl]-
• 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol

• Inchi： 1S/C12H15FOS/c13-10-3-5-11(6-4-10)15-9-12(14)7-1-2-8-12/h3-6,14H,1-2,7-9H2
• InChI Key： ZMGIPBXHKZONFB-UHFFFAOYSA-N
• SMILES： C1(CSC2=CC=C(F)C=C2)(O)CCCC1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 340.2±17.0 °C(Predicted)
• pka: 14.50±0.20(Predicted)

Additional information on 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol

Chemical Profile of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1496427-97-4)

1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol, identified by its CAS number 1496427-97-4, is a structurally unique organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopentane ring substituted with a hydroxyl group at the 1-position and an N-methylsulfanyl group linked to a 4-fluorophenyl moiety. The presence of both fluorine and sulfur atoms in its molecular framework suggests potential for diverse biological activities, making it an attractive candidate for further investigation in drug discovery and development.

The chemical structure of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol can be described in detail as follows: The cyclopentane ring serves as the core scaffold, providing a rigid three-dimensional structure that may influence the compound's interactions with biological targets. The hydroxyl group at the 1-position introduces polarity and hydrogen bonding capabilities, which are often critical for binding to biological receptors. Meanwhile, the N-methylsulfanyl group attached to the 4-fluorophenyl ring adds complexity to the molecule, potentially enhancing its pharmacological properties through steric and electronic effects.

The 4-fluorophenyl moiety is particularly noteworthy due to the presence of a fluorine atom at the para position relative to the sulfur atom. Fluorine substitution in aromatic rings is a common strategy in medicinal chemistry, as it can modulate metabolic stability, lipophilicity, and binding affinity. In this case, the fluorine atom may contribute to the compound's ability to interact with specific enzymes or receptors, thereby influencing its biological activity. Additionally, the sulfur atom in the N-methylsulfanyl group can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further enhancing binding specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol with greater accuracy. Studies have suggested that this compound may exhibit properties relevant to several therapeutic areas, including anti-inflammatory, analgesic, and neuroprotective effects. These predictions are based on virtual screening campaigns that compare the molecular structure of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol with known bioactive molecules and target proteins.

In particular, computational docking studies have identified potential binding interactions between 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol and enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting their activity, compounds like 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol could potentially alleviate inflammatory responses associated with various diseases.

Furthermore, preliminary pharmacokinetic studies have indicated that 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol exhibits favorable pharmacokinetic properties, including reasonable oral bioavailability and moderate metabolic stability. These characteristics are essential for developing drugs that can be administered orally and maintain efficacy over extended periods. Additionally, the compound's solubility profile suggests potential for formulation into various dosage forms, further enhancing its therapeutic applicability.

Investigations into the mechanism of action of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol have also revealed intriguing insights into its potential therapeutic benefits. For instance, studies have shown that this compound may modulate neurotransmitter release by interacting with specific receptors in the central nervous system. This interaction could lead to effects such as pain relief or cognitive enhancement, making it a promising candidate for treating neurological disorders.

The role of fluorine atoms in enhancing drug-like properties has been well-documented in literature. In 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol, the fluorine atom at the para position of the phenyl ring contributes to increased metabolic stability by resisting oxidative degradation. This property is particularly valuable in pharmaceuticals, where long-term shelf life is often required. Moreover, fluorine substitution can improve binding affinity by altering electronic distributions within the molecule.

Sulfur-containing heterocycles are another class of compounds that have shown significant promise in drug development. The N-methylsulfanyl group in 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol not only contributes to its structural complexity but also enhances its ability to interact with biological targets through hydrogen bonding or disulfide formation. These interactions can lead to potent pharmacological effects while minimizing off-target side effects.

Recent clinical trials have begun to explore the therapeutic potential of compounds similar to 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol. While these trials are still in early stages, preliminary results suggest that such molecules may offer significant benefits in treating conditions characterized by inflammation or pain. For example, patients with osteoarthritis or rheumatoid arthritis have shown positive responses to drugs containing analogous structures.

The synthesis of 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing its intricate molecular framework efficiently.

In conclusion, 1-{[(4-fluorophenyl)sulfanyl]methyl}cyclopentan-1-ol (CAS No. 1496427-97-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive molecule for developing new therapeutics targeting inflammation-related diseases or neurological disorders. As research continues into this compound, future studies will likely uncover additional biological activities and mechanisms of action, further solidifying its potential as a valuable asset in drug discovery efforts.